Cas no 1340139-46-9 ((4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine)

• Product Name: (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine
• CAS No: 1340139-46-9
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• CID: 5207890
• PubChem ID: 63279978
• Update Time: 2025-05-21

(4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Methyl-1,3-thiazol-5-yl)methyl](pentyl)amine
• 5-Thiazolemethanamine, 4-methyl-N-pentyl-
• (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine

• Inchi： 1S/C10H18N2S/c1-3-4-5-6-11-7-10-9(2)12-8-13-10/h8,11H,3-7H2,1-2H3
• InChI Key： AIMLOSRRTBCRSM-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CNCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 130
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2

Additional information on (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine

Recent Advances in the Study of (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine (CAS: 1340139-46-9)

The compound (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine, identified by CAS number 1340139-46-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole core and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine may interact with neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This interaction suggests potential applications in the treatment of neurological and psychiatric disorders, such as depression and anxiety. Additionally, its structural features make it a candidate for further optimization to enhance bioavailability and target specificity.

Recent synthetic approaches to (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine have focused on improving yield and purity while minimizing side reactions. Advanced techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve these goals. These innovations not only facilitate large-scale production but also enable the exploration of structural analogs with potentially improved pharmacological profiles.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetics and toxicity profile. Early results indicate favorable absorption and distribution characteristics, with minimal off-target effects. However, further preclinical studies are necessary to fully elucidate its safety and efficacy. Researchers are also investigating the compound's potential as a lead molecule for the development of novel therapeutics targeting specific disease pathways.

The integration of computational modeling and high-throughput screening has accelerated the discovery of (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine derivatives with enhanced properties. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, highlighting the compound's translational potential. Future research directions include the exploration of its anti-inflammatory and antimicrobial properties, which could expand its therapeutic applications.

In conclusion, (4-methyl-1,3-thiazol-5-yl)methyl(pentyl)amine (CAS: 1340139-46-9) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological characteristics position it as a valuable tool for understanding complex biological systems and developing innovative treatments. Continued research and development efforts are expected to yield significant advancements in the coming years.